Cas no 89057-69-2 (3-Cyclohexene-1-carboxylic acid, 4-hexyl-)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 4-hexyl-
• CAS No: 89057-69-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 614015
• PubChem ID: 13205185
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylic acid, 4-hexyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 4-hexyl-
• 4-hexylcyclohex-3-ene-1-carboxylic acid
• 89057-69-2
• DTXSID20527507

• Inchi： 1S/C13H22O2/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h7,12H,2-6,8-10H2,1H3,(H,14,15)
• InChI Key： HZTGQZIYMPBWIA-UHFFFAOYSA-N
• SMILES： OC(C1CC=C(CCCCCC)CC1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų